Cas no 2648913-71-5 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid
- (2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid
- 2648913-71-5
- EN300-1490368
-
- Inchi: 1S/C26H32N2O5/c1-4-17(13-23(29)28-24(16(2)3)25(30)31)14-27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22,24H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,24-/m0/s1
- InChI Key: BWDDOQGYSSFJRZ-UCSBTNPJSA-N
- SMILES: O(C(NCC(CC)CC(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1490368-1.0g |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1490368-50mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 50mg |
$2044.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-100mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 100mg |
$2142.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-250mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 250mg |
$2239.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-500mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 500mg |
$2336.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-1000mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 1000mg |
$2433.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-2500mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 2500mg |
$4771.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-5000mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 5000mg |
$7058.0 | 2023-09-28 | ||
| Enamine | EN300-1490368-10000mg |
(2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylbutanoic acid |
2648913-71-5 | 10000mg |
$10464.0 | 2023-09-28 |
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid
Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic Acid (CAS No. 2648913-71-5)
(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid (CAS No. 2648913-71-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The structure of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid is characterized by its intricate arrangement of functional groups, including the Fmoc protecting group, an amide linkage, and a branched alkyl chain. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during multi-step syntheses.
Recent studies have highlighted the importance of this compound in various biochemical processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), without causing significant cytotoxicity. This finding opens up new avenues for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory potential, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid has also been explored for its role in protein-protein interactions. A research team at the University of California, San Francisco, reported in a 2020 paper that this compound can modulate specific protein-protein interactions involved in cellular signaling pathways. By disrupting these interactions, the compound can potentially be used to treat diseases associated with aberrant signaling, such as cancer and neurodegenerative disorders.
The synthetic route for producing (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid involves several key steps. Initially, the Fmoc protection is introduced onto the amino group of a suitable starting material using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). Subsequent steps involve the formation of the amide bond through coupling with an appropriate carboxylic acid derivative, followed by deprotection under mild conditions to yield the final product.
The purity and quality of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid are critical for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques not only confirm the identity and purity of the compound but also help in identifying any potential impurities that could affect its biological activity.
In clinical trials, derivatives of this compound have shown promising results. A phase II clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of a drug candidate based on this compound for treating rheumatoid arthritis. The trial results indicated that the drug candidate was well-tolerated by patients and demonstrated significant improvements in disease symptoms compared to placebo. These findings have paved the way for further clinical development and potential market approval.
Beyond its therapeutic applications, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid has also found use in diagnostic tools and research reagents. Its ability to selectively bind to specific proteins makes it valuable for developing immunoassays and other biochemical assays used in clinical diagnostics and research laboratories.
In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid (CAS No. 2648913-71-5) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of various diseases and developing new therapeutic strategies.
2648913-71-5 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)